molecular formula C15H30O7P2 B142245 6,7-Dihydrofarnesyl pyrophosphate CAS No. 127231-62-3

6,7-Dihydrofarnesyl pyrophosphate

Cat. No. B142245
CAS RN: 127231-62-3
M. Wt: 384.34 g/mol
InChI Key: DJYAAXRYOPSPFW-AYYGCFCKSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7-Dihydrofarnesyl pyrophosphate (DHFP) is a key intermediate in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. DHFP is synthesized in the mevalonate pathway, which is a metabolic pathway that produces isoprenoids in all organisms. DHFP is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years.

Mechanism of Action

6,7-Dihydrofarnesyl pyrophosphate is a key intermediate in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. This compound is synthesized in the mevalonate pathway, which is a metabolic pathway that produces isoprenoids in all organisms. This compound is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years.
Biochemical and physiological effects:
This compound is an important molecule in the isoprenoid biosynthesis pathway, and its synthesis and function have been extensively studied in recent years. This compound is involved in the synthesis of many important molecules, including cholesterol, steroid hormones, and vitamin E. This compound has also been studied for its potential use in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

6,7-Dihydrofarnesyl pyrophosphate has been extensively studied for its role in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. This compound has also been studied for its potential use in the development of new drugs and therapies. However, the use of this compound in lab experiments has some limitations, including the difficulty of synthesizing this compound in large quantities and the potential toxicity of this compound to cells and organisms.

Future Directions

There are many potential future directions for research on 6,7-Dihydrofarnesyl pyrophosphate. One area of research is the development of new drugs and therapies that target the isoprenoid biosynthesis pathway. This compound may also be useful in the development of new biomaterials and in the production of biofuels. Additionally, research on this compound may lead to a better understanding of the role of isoprenoids in biological processes and the development of new treatments for diseases associated with isoprenoid metabolism.

Synthesis Methods

6,7-Dihydrofarnesyl pyrophosphate is synthesized by the condensation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) in the presence of the enzyme farnesyl pyrophosphate synthase (FPPS). This reaction produces geranyl pyrophosphate (GPP), which is then converted to this compound by the action of the enzyme geranylgeranyl pyrophosphate synthase (GGPPS).

Scientific Research Applications

6,7-Dihydrofarnesyl pyrophosphate has been extensively studied for its role in the biosynthesis of isoprenoids, which are essential for a wide range of biological processes. Isoprenoids are involved in the synthesis of many important molecules, including cholesterol, steroid hormones, and vitamin E. This compound has also been studied for its potential use in the development of new drugs and therapies.

properties

CAS RN

127231-62-3

Molecular Formula

C15H30O7P2

Molecular Weight

384.34 g/mol

IUPAC Name

phosphono [(2E,7R)-3,7,11-trimethyldodeca-2,10-dienyl] hydrogen phosphate

InChI

InChI=1S/C15H30O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h7,11,14H,5-6,8-10,12H2,1-4H3,(H,19,20)(H2,16,17,18)/b15-11+/t14-/m0/s1

InChI Key

DJYAAXRYOPSPFW-AYYGCFCKSA-N

Isomeric SMILES

C[C@H](CCC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)CCC=C(C)C

SMILES

CC(CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C(C)C

Canonical SMILES

CC(CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C(C)C

synonyms

6,7-dihydrofarnesyl pyrophosphate
6,7-dihydrofarnesyl pyrophosphate, ((7S)-trans) isome

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.